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Compound of Interest

Compound Name: Dichloromethylsilane

Cat. No.: B8780727 Get Quote

For Immediate Reference: Key Safety and Handling Protocols for Dichloromethylsilane

Dichloromethylsilane is a highly flammable and corrosive chemical that demands meticulous

handling to ensure the safety of laboratory personnel. This guide provides essential, step-by-

step procedures for its use, from initial preparation to final disposal, alongside critical

emergency response information. Adherence to these protocols is paramount for minimizing

risks and maintaining a secure research environment.

Essential Personal Protective Equipment (PPE)
When handling Dichloromethylsilane, a comprehensive suite of personal protective

equipment is non-negotiable. This includes:

Eye and Face Protection: Always wear chemical safety goggles and a face shield to protect

against splashes and fumes.[1][2] Contact lenses should not be worn when working with this

substance.[1][2]

Skin Protection:

Gloves: Neoprene or nitrile rubber gloves are recommended for hand protection.[2] For

extended contact, Viton® gloves offer excellent resistance.

Protective Clothing: A flame-retardant and antistatic lab coat or suit is essential.[3] All

protective clothing should be clean and put on before work begins.[1]
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Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood.[3][4] If vapors or aerosols are generated, a NIOSH-certified

combination organic vapor/acid gas (yellow cartridge) respirator is required.[2]

Quantitative Safety Data
For quick reference, the following table summarizes key quantitative safety data for

Dichloromethylsilane.

Property Value

Flash Point -32 °C / -25.6 °F[4]

Autoignition Temperature 230 °C / 446 °F[4]

Boiling Point 40 - 45 °C / 104 - 113 °F @ 760 mmHg[4]

Vapor Pressure 471 hPa @ 20 °C[4]

Explosion Limits Lower: 6.0 vol % / Upper: 55.0 vol %[4]

Step-by-Step Handling and Disposal Plan
I. Preparation and Handling:

Ventilation: Ensure all work is conducted within a properly functioning chemical fume hood.

[3][4]

Inert Atmosphere: Handle and store Dichloromethylsilane under an inert gas, such as

nitrogen or argon, to prevent reactions with moisture.[3][5]

Grounding: Ground and bond all containers and receiving equipment to prevent static

discharge, which can ignite the flammable vapors.[4][5]

Tools: Use only non-sparking tools made of materials like brass or bronze.[4][5]

Avoid Water: Keep the work area and all equipment scrupulously dry. Dichloromethylsilane
reacts violently with water to release flammable gases that can spontaneously ignite.[4][6]
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Storage: Store containers in a cool, dry, well-ventilated, and fireproof area, separated from

incompatible materials such as oxidants.[5] Keep containers tightly closed and locked up.[3]

[5]

II. Spill Management:

Evacuate: In the event of a spill, immediately evacuate the area.[5]

Ventilate: Increase ventilation to the area.

Containment: For small spills, contain and absorb the material with an inert absorbent such

as vermiculite, sand, or earth.[7] Do not use combustible materials.

Collection: Use non-sparking tools to collect the absorbed material into a sealable, dry, non-

plastic container for disposal.[5][7]

Water Precaution: NEVER use a direct water jet on a spill, as this will exacerbate the

situation.[5]

III. Disposal Plan:

Professional Disposal: Dichloromethylsilane must be disposed of as hazardous waste. This

should be done through a licensed chemical destruction plant or by controlled incineration

with flue gas scrubbing.[5]

Neutralization: As a pre-treatment step, the chemical can be neutralized with soda-ash or

soda-lime.[7][8]

Container Decontamination: Empty containers should be decontaminated with a 5%

aqueous sodium hydroxide or soda ash solution, followed by a water rinse.[7][8]

Emergency Procedures and First Aid
In the case of exposure, immediate action is critical.

Inhalation: Move the individual to fresh air and keep them in a half-upright position. If

breathing is difficult or has stopped, provide artificial respiration. Seek immediate medical

attention.[5][9]
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Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin with

copious amounts of water for at least 15 minutes.[4] Seek immediate medical attention.[1][4]

Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[1][4] Remove contact lenses if present and

easy to do so.[5] Seek immediate medical attention.[1][4]

Ingestion: Do NOT induce vomiting.[4][5] Rinse the mouth with water.[5] Call a physician or

poison control center immediately.[4]

Workflow for Safe Handling of Dichloromethylsilane
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Caption: Logical workflow for the safe handling and emergency response procedures for

Dichloromethylsilane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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